Cas no 91713-49-4 (4,6-Dichloro-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 4,6-Dichloro-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrrolo[3,2-c]pyridine
• CAS No: 91713-49-4
• MF: C₁₂H₁₂Cl₂N₂O₃
• MW: 303.14128112793
• CID: 6968142
• PubChem ID: 13871048
• Update Time: 2025-08-13

4,6-Dichloro-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• A-D-erythro-pentofuranosyl)-1H-pyrrolo[3,2-c]pyridine
• 4,6-Dichloro-1-(2-deoxy-
• SCHEMBL9211446
• 91713-49-4
• 4,6-Dichloro-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrrolo[3,2-c]pyridine

• Inchi： 1S/C12H12Cl2N2O3/c13-10-3-7-6(12(14)15-10)1-2-16(7)11-4-8(18)9(5-17)19-11/h1-3,8-9,11,17-18H,4-5H2/t8-,9+,11+/m0/s1
• InChI Key： MGBNDNKZQYWVDZ-IQJOONFLSA-N
• SMILES： ClC1C2C=CN(C=2C=C(N=1)Cl)[C@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

• Exact Mass: 302.0224976Da
• Monoisotopic Mass: 302.0224976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.5Ų